Cas no 50907-31-8 (5-(2,6-Dichlorophenyl)-1H-tetrazole)

• Product Name: 5-(2,6-Dichlorophenyl)-1H-tetrazole
• CAS No: 50907-31-8
• MF: C₇H₄Cl₂N₄
• MW: 215.039458274841
• MDL: MFCD00808036
• CID: 89606
• PubChem ID: 2808663
• Update Time: 2025-11-01

5-(2,6-Dichlorophenyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-Dichlorophenyl)-1H-tetrazole
• 5-(2-Fluorophenyl)-1H-tetrazole
• 5-(2,6-dichlorophenyl)-2H-Tetrazole
• 5-(2-Fluorophenyl)tetrazole
• 5-(2,6-dichloro-benzyloxy)-pyrazine-2-carboxylic acid
• 5-(2,6-dichloro-phenyl)-1(2)H-tetrazole
• Pyrazinecarboxylic acid,5-[(2,6-dichlorophenyl)methoxy]
• 5-(2,6-dichlorophenyl)-1H-1,2,3,4-tetrazole
• 5-(2,6-dichlorophenyl)-1H-1,2,3,4-tetraazole
• Maybridge1_003804
• HMS552E20
• RLXQNTWJPTUTCL-UHFFFAOYSA-N
• 4530AE
• SBB054216
• 4531AE
• VZ29881
• FCH1323410
• 5-(2,6-dichlorophenyl)-1H-tetraazole
• SY012442
• 1H-Tetrazole, 5-(2,6-dichlorophenyl)-
• FT-0
• MFCD00808036
• SCHEMBL5815118
• AKOS022170075
• 50907-31-8
• MS-9467
• FT-0619573
• CS-0317711
• AC1984
• AH-034/11964060
• DB-051860
• 5-(2,6-dichlorophenyl)-2H-1,2,3,4-tetrazole

• MDL： MFCD00808036
• Inchi： 1S/C7H4Cl2N4/c8-4-2-1-3-5(9)6(4)7-10-12-13-11-7/h1-3H,(H,10,11,12,13)
• InChI Key： RLXQNTWJPTUTCL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1N=NNN=1)Cl
• BRN： 5268246

Computed Properties

• Exact Mass: 213.98100
• Monoisotopic Mass: 213.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 2.4

Experimental Properties

• Color/Form: solid
• Density: 1.4±0.1 g/cm3
• Melting Point: 202-204°C
• Boiling Point: 331.8±44.0 °C at 760 mmHg
• Flash Point: 227.9℃
• Refractive Index: 1.641
• PSA: 54.46000
• LogP: 2.17350
• Solubility: Insoluble
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-(2,6-Dichlorophenyl)-1H-tetrazole Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on 5-(2,6-Dichlorophenyl)-1H-tetrazole

Recent Advances in the Study of 5-(2,6-Dichlorophenyl)-1H-tetrazole (CAS: 50907-31-8): A Comprehensive Research Brief

The compound 5-(2,6-Dichlorophenyl)-1H-tetrazole (CAS: 50907-31-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its tetrazole ring and dichlorophenyl substituent, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development, particularly in the areas of anti-inflammatory and antimicrobial agents.

One of the most notable advancements in the study of 5-(2,6-Dichlorophenyl)-1H-tetrazole is its role as a key intermediate in the synthesis of novel nonsteroidal anti-inflammatory drugs (NSAIDs). A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in inhibiting cyclooxygenase-2 (COX-2) with remarkable selectivity, reducing gastrointestinal side effects commonly associated with traditional NSAIDs. The research team employed molecular docking studies to elucidate the compound's binding interactions with the COX-2 active site, revealing a unique binding mode that accounts for its enhanced selectivity.

In addition to its anti-inflammatory properties, recent investigations have explored the antimicrobial potential of 5-(2,6-Dichlorophenyl)-1H-tetrazole. A study conducted by researchers at the University of Cambridge demonstrated its effectiveness against multidrug-resistant strains of Staphylococcus aureus, with minimum inhibitory concentrations (MICs) comparable to current frontline antibiotics. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by transmission electron microscopy studies showing significant morphological changes in treated bacterial cells.

The synthetic chemistry of 5-(2,6-Dichlorophenyl)-1H-tetrazole has also seen significant progress. A 2024 paper in Organic Letters described a novel, high-yield synthetic route utilizing microwave-assisted cyclization, which reduced reaction times from hours to minutes while maintaining excellent purity (>99%). This advancement has important implications for scaling up production for preclinical studies and potential commercial applications.

Pharmacokinetic studies of 5-(2,6-Dichlorophenyl)-1H-tetrazole derivatives have yielded encouraging results. Recent animal model studies reported favorable absorption profiles and tissue distribution patterns, with particularly high concentrations observed in inflamed tissues - a property that could enhance its therapeutic index. The compound's metabolic stability has been improved through strategic structural modifications, addressing earlier concerns about rapid hepatic clearance.

Looking forward, researchers are exploring the potential of 5-(2,6-Dichlorophenyl)-1H-tetrazole as a versatile scaffold for targeted drug delivery systems. Preliminary work has shown successful conjugation with nanoparticles for enhanced tumor targeting, with in vitro studies demonstrating improved cytotoxicity against cancer cell lines while sparing normal cells. These developments position the compound as a promising candidate for next-generation combination therapies in oncology.

In conclusion, the growing body of research on 5-(2,6-Dichlorophenyl)-1H-tetrazole (CAS: 50907-31-8) underscores its multifaceted potential in pharmaceutical development. From its established anti-inflammatory and antimicrobial activities to emerging applications in targeted therapy, this compound continues to reveal new therapeutic possibilities. Ongoing research efforts are expected to further optimize its pharmacological properties and explore additional therapeutic indications in the coming years.